Cas no 890099-92-0 (3-Acetoxy-4'-butylbenzophenone)

• Product Name: 3-Acetoxy-4'-butylbenzophenone
• CAS No: 890099-92-0
• MF: C₁₉H₂₀O₃
• MW: 296.360305786133
• MDL: MFCD07698898
• CID: 874888
• PubChem ID: 24722956
• Update Time: 2025-04-19

3-Acetoxy-4'-butylbenzophenone Chemical and Physical Properties

Names and Identifiers

• [3-(4-butylbenzoyl)phenyl] acetate
• 3-ACETOXY-4'-BUTYLBENZOPHENONE
• 890099-92-0
• MFCD07698898
• DTXSID50641649
• AKOS016018228
• 3-(4-Butylbenzoyl)phenyl acetate
• 3-Acetoxy-4'-butylbenzophenone

• MDL： MFCD07698898
• Inchi： 1S/C19H20O3/c1-3-4-6-15-9-11-16(12-10-15)19(21)17-7-5-8-18(13-17)22-14(2)20/h5,7-13H,3-4,6H2,1-2H3
• InChI Key： XCEFBZOOUBBOBU-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C=1)OC(C)=O)C1C=CC(=CC=1)CCCC

Computed Properties

• Exact Mass: 296.14100
• Monoisotopic Mass: 296.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.093
• Boiling Point: 439.5°C at 760 mmHg
• Flash Point: 192.9°C
• Refractive Index: 1.548
• PSA: 43.37000
• LogP: 4.18550